N-(2,5-dimethylphenyl)-2-{[4-(furan-2-ylmethyl)-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

Specification

• Molecular Formula: C22H21N5O2S
• Molecular Weight: 419.5 g/mol
• IUPAC Name: N-(2,5-dimethylphenyl)-2-[[4-(furan-2-ylmethyl)-5-pyridin-4-yl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• Standard InChI: InChI=1S/C22H21N5O2S/c1-15-5-6-16(2)19(12-15)24-20(28)14-30-22-26-25-21(17-7-9-23-10-8-17)27(22)13-18-4-3-11-29-18/h3-12H,13-14H2,1-2H3,(H,24,28)
• Standard InChI Key: LDAPNCGMXKLFKP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)CSC2=NN=C(N2CC3=CC=CO3)C4=CC=NC=C4

Introduction

N-(2,5-Dimethylphenyl)-2-{[4-(furan-2-ylmethyl)-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is a synthetic compound of significant interest due to its multifunctional chemical structure. This molecule belongs to the class of acetamides and features a unique arrangement of functional groups, including a 1,2,4-triazole ring, furan moiety, and dimethylphenyl substituent. Its molecular formula is $C_{22}H_{22}N_4O_3S$, with a molecular weight of 422.5 g/mol.

Key Structural Identifiers:

Property	Value
Molecular Formula	$C_{22}H_{22}N_4O_3S$
Molecular Weight	422.5 g/mol
IUPAC Name	N-(2,5-dimethylphenyl)-2-{[4-(furan-2-ylmethyl)-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide
SMILES Representation	CC1=CC(=C(C=C1)C)NC(=O)CSC2=NN=C(N2CC3=CC=CO3)C4=C(OC=C4)C

This structure exhibits potential bioactivity due to the presence of heterocyclic systems and electron-rich aromatic rings.

Synthesis

While specific synthesis protocols for this compound are not detailed in the provided sources, similar compounds with triazole and furan derivatives are typically synthesized via multi-step reactions involving:

• Formation of the triazole core through cyclization reactions.

• Functionalization of the triazole with pyridine and furan groups.

• Coupling with sulfanyl-acetamide derivatives to introduce the dimethylphenyl moiety.

These reactions often employ mild conditions and catalytic systems for regioselectivity.

Biological Activity

Compounds containing 1,2,4-triazole and furan moieties are known for their diverse pharmacological properties:

• Antimicrobial Activity: The triazole ring is commonly found in antifungal agents due to its ability to inhibit fungal cytochrome P450 enzymes.

• Anti-inflammatory Potential: Molecular docking studies on similar compounds suggest inhibition of enzymes like cyclooxygenase or lipoxygenase.

• Anticancer Properties: Sulfanyl derivatives have demonstrated cytotoxicity against various cancer cell lines.

Although direct biological data on this compound are unavailable in the sources reviewed, its structural analogs suggest promising applications in medicinal chemistry.

Analytical Characterization

The compound's identity and purity can be confirmed using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR):

  • $^{1}H$ NMR for proton environments in aromatic and aliphatic regions.

  • $^{13}C$ NMR for carbon skeleton elucidation.

• Mass Spectrometry (MS):

  • Provides molecular ion peaks confirming molecular weight.

• Infrared Spectroscopy (IR):

  • Identifies functional groups such as amides ($-CONH-$) and sulfanyl linkages ($-S-$).

These methods ensure structural validation and are essential for further research applications.

Applications and Future Directions

The unique combination of functional groups in N-(2,5-dimethylphenyl)-2-{[4-(furan-2-ylmethyl)-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide makes it a versatile candidate for:

• Drug Development: Potential use as an antimicrobial or anticancer agent.

• Material Science: The electron-rich aromatic systems may find applications in organic electronics or sensors.

• Chemical Biology: Its reactive centers allow for conjugation with biomolecules for targeted delivery systems.

Further studies should focus on its synthesis optimization, biological screening, and structure–activity relationship (SAR) analyses.